1-(3-Chloro-2-methoxyphenyl)ethanol

• CAS: 1225846-52-5
• Molecular Formula: C9H11ClO2
• Molecular Weight: 186.63 g/mol
• SMILES: CC(C1=C(C(=CC=C1)Cl)OC)O
• InChI: InChI=1S/C9H11ClO2/c1-6(11)7-4-3-5-8(10)9(7)12-2/h3-6,11H,1-2H3
• InChIKey: HNPBTNGCSBNXED-UHFFFAOYSA-N

1-(3-Chloro-2-methoxyphenyl)ethanol: A Differentiated Chiral Building Block

1-(3-Chloro-2-methoxyphenyl)ethanol (CAS 1225846-52-5) is a racemic, ortho-methoxy, meta-chloro-substituted benzylic secondary alcohol (C9H11ClO2, MW 186.63 g/mol) [1]. Unlike simpler analogs such as 1-(3-chlorophenyl)ethanol (CAS 6939-95-3) or 1-(2-methoxyphenyl)ethanol (CAS 7417-18-7) which bear only a single functional handle, this compound features both a chlorine atom at the 3-position and a methoxy group at the 2-position of the phenyl ring . This dual substitution pattern establishes a unique steric and electronic environment that is specifically exploited in the design of potent enzyme inhibitors, most notably observed in the (S)-enantiomer of a closely related derivative ((S)-3-((3-chloro-2-methoxyphenyl)amino)-2-(3-((tetrahydrofuran-2-yl)methoxy)pyridin-4-yl)-1,5,6,7-tetrahydro-4H-pyrrolo[3,2-c]pyridin-4-one) which targets EGFR exon 20 insertion mutants and in KRAS G12C inhibitors, where the 3-chloro-2-methoxyphenyl pharmacophore is critical for potency and selectivity [2][3].

1 Dual-substitution benzylic alcohol scaffold: Ortho-methoxy, meta-chloro pattern provides a distinct steric and electronic environment for pharmacophore design.

2 Racemic chiral building block: Established enantiomer resolution pathway supports stereochemical-control studies and enantiomer-attribution review.

3 Reported kinase inhibitor pharmacophore module: May support EGFR and KRAS pathway inhibitor design research as a synthetic intermediate.

• [1] PubChem. (2025). Compound Summary for 1-(3-Chloro-2-methoxyphenyl)ethanol. PubChem CID 82075268. National Center for Biotechnology Information. View Source
• [2] RCSB Protein Data Bank. (2024). Structure of EGFR Exon20 insertion mutant NPG bound with (S)-3-((3-chloro-2-methoxyphenyl)amino)-2-(3-((tetrahydrofuran-2-yl)methoxy)pyridin-4-yl)-1,5,6,7-tetrahydro-4H-pyrrolo[3,2-c]pyridin-4-one. PDB ID 9GL7. View Source
• [3] BindingDB. (2024). BDBM50514392: IC50 for KRAS (human) in MIAPaca2 cells. CHEMBL4573279. View Source

Why Generic Analogs Cannot Replace This Compound

The unique ortho-methoxy, meta-chloro substitution pattern on the phenyl ring of 1-(3-Chloro-2-methoxyphenyl)ethanol is not a redundant combination of functional groups. It creates a specific electronic and steric profile that single-substituent analogs like 1-(3-chlorophenyl)ethanol (CAS 6939-95-3) or 1-(2-methoxyphenyl)ethanol (CAS 7417-18-7) cannot replicate. In drug discovery, this precise arrangement is a distinct pharmacophore critical for binding to targets such as EGFR exon 20 insertion mutants and KRAS G12C, where the methoxy group at the ortho position is essential for potency [1][2]. Generic substitution with simpler benzylic alcohols would eliminate the specific binding interactions that drive high affinity and selectivity, making them unsuitable as direct replacements in advanced synthetic sequences [3].

Pharmacophore

This Compound

Ortho-methoxy + meta-chloro dual substitution; reported as critical for target-engagement in EGFR exon 20 and KRAS G12C inhibitor design.

1-(3-Chlorophenyl)ethanol (CAS 6939-95-3)

Lacks ortho-methoxy group; binding interactions reported in structural models may not replicate.

Substitution

This Compound

Both chloro and methoxy substituents create a unique binding-pocket interaction profile.

1-(2-Methoxyphenyl)ethanol (CAS 7417-18-7)

Lacks meta-chloro group; steric and electronic complementarity may shift, limiting direct substitution.

Chirality

This Compound

Both (R)- and (S)-enantiomers registered; (S)-enantiomer is linked to reported inhibitor synthesis.

Simpler Benzylic Alcohols

Often available only as racemates without established resolution; enantiomer-attribution may not transfer directly.

• [1] PubChem. (2025). Compound Summary for 1-(3-Chloro-2-methoxyphenyl)ethanol. PubChem CID 82075268. National Center for Biotechnology Information. View Source
• [2] RCSB Protein Data Bank. (2024). Structure of EGFR Exon20 insertion mutant NPG bound with (S)-3-((3-chloro-2-methoxyphenyl)amino)-2-(3-((tetrahydrofuran-2-yl)methoxy)pyridin-4-yl)-1,5,6,7-tetrahydro-4H-pyrrolo[3,2-c]pyridin-4-one. PDB ID 9GL7. View Source
• [3] Horling, A., Mueller, C., Barthel, R., Bracher, F., & Imming, P. (2012). A new class of selective and potent 7-dehydrocholesterol reductase inhibitors. Journal of Medicinal Chemistry, 55(17), 7614-7622. doi: 10.1002/chin.201302206. View Source

Quantitative Differentiation Evidence

EGFR Exon 20 Insertion Mutant Targeting

The (S)-enantiomer of a derivative incorporating the 3-chloro-2-methoxyphenyl pharmacophore (the amine analog of 1-(3-chloro-2-methoxyphenyl)ethanol) was co-crystallized with the EGFR exon 20 insertion mutant NPG (PDB ID 9GL7). The 3-chloro-2-methoxyphenyl moiety makes specific hydrophobic contacts within the binding pocket, a feature that is absent in compounds lacking the ortho-methoxy group. A structurally related inhibitor, mobocertinib, lacks this specific substitution and shows a different potency profile against the same mutants. Mobocertinib, which contains an anilino group but not the 3-chloro-2-methoxyphenyl moiety, has reported IC50 values of 2.4-21 nM against Ba/F3 cells expressing various EGFR exon 20 insertion mutants, demonstrating the class activity level for this target. The presence of the 3-chloro-2-methoxyphenyl group in closely related compounds is associated with potent inhibition, as evidenced by the structural model [1][2][3].

EGFR Exon 20 Binding

Class-level

Co-crystallized with EGFR NPG mutant (PDB 9GL7)

3-chloro-2-methoxyphenyl moiety forms key hydrophobic contacts

Supports target-engagement interpretation for this pharmacophore in EGFR exon 20 insertion mutant models.

Class-level inference from a closely related (S)-enantiomer derivative; direct IC50 for this exact building block not reported.

Evidence Dimension	Target Engagement / Structural Binding
Target Compound Data	The 3-chloro-2-methoxyphenyl moiety forms key hydrophobic interactions in the EGFR exon 20 insertion mutant binding pocket, as revealed by X-ray crystallography of a closely related analog.
Comparator Or Baseline	Mobocertinib, a known EGFR exon 20 inhibitor lacking the 3-chloro-2-methoxyphenyl group, shows IC50 values of 2.4-21 nM against Ba/F3 cells expressing EGFR exon 20 insertion mutants.
Quantified Difference	Quantitative IC50 data for the exact compound is not available; however, the essential binding role of the 3-chloro-2-methoxyphenyl pharmacophore is structurally validated.
Conditions	X-ray crystallography of EGFR exon 20 insertion mutant NPG and MTT cell proliferation assays in Ba/F3 cells.

Why This Matters

This demonstrates the specific structural role of the 3-chloro-2-methoxyphenyl motif in binding a high-value oncology target, a key differentiator from simpler analogs lacking this precise substitution pattern.

• [1] RCSB Protein Data Bank. (2024). Structure of EGFR Exon20 insertion mutant NPG bound with (S)-3-((3-chloro-2-methoxyphenyl)amino)-2-(3-((tetrahydrofuran-2-yl)methoxy)pyridin-4-yl)-1,5,6,7-tetrahydro-4H-pyrrolo[3,2-c]pyridin-4-one. PDB ID 9GL7. View Source
• [2] RCSB Protein Data Bank. (2024). Structure of EGFR Exon20 insertion mutant SVD bound with (S)-3-((3-chloro-2-methoxyphenyl)amino)-2-(3-((tetrahydrofuran-2-yl)methoxy)pyridin-4-yl)-1,5,6,7-tetrahydro-4H-pyrrolo[3,2-c]pyridin-4-one. PDB ID 9DF3. View Source
• [3] Vasconcelos, P. E. N. S., et al. (2021). EGFR exon 20 insertion mutations in non-small cell lung cancer. Translational Lung Cancer Research, 10(4), 1643-1660. doi: 10.21037/tlcr-20-1265. Supplementary data for mobocertinib IC50 values. View Source

KRAS G12C Inhibition Potency

A compound containing the 3-chloro-2-methoxyphenyl moiety demonstrated an IC50 of 63 nM for inhibiting KRAS G12C-mediated signaling (ERK1/2 phosphorylation) in human MIAPaca2 pancreatic cancer cells. This level of cellular potency is highly relevant for targeted therapy. For comparison, the well-characterized KRAS G12C inhibitor sotorasib (AMG 510) shows IC50 values of 2.8-21 nM in similar cellular assays but is a structurally unrelated molecule. The presence of the 3-chloro-2-methoxyphenyl group in this context is associated with potent cellular activity against a historically undruggable target, a goal that could not be achieved with earlier, simpler aromatic alcohols [1][2].

KRAS G12C Inhibition

Class-level

IC50 63 nM

ERK1/2 phosphorylation in MIAPaca2 cells

Supports cellular assay context for KRAS G12C pathway inhibitor design using this pharmacophore.

Reported for a derivative containing the 3-chloro-2-methoxyphenyl moiety; sotorasib comparator range 2.8–21 nM for context.

Evidence Dimension	Inhibition of KRAS G12C-mediated signaling (cellular assay).
Target Compound Data	A 3-chloro-2-methoxyphenyl-containing compound exhibited an IC50 of 63 nM against EGF-stimulated ERK1/2 phosphorylation in human MIAPaca2 cells.
Comparator Or Baseline	Sotorasib (AMG 510) shows IC50 values of 2.8-21 nM in similar functional assays.
Quantified Difference	The target compound is within the same nanomolar potency range as a clinically approved drug, demonstrating the viability of the pharmacophore. A direct comparison with an analog lacking this motif is not available.
Conditions	Human MIAPaca2 pancreatic cancer cells, 2-hour pre-incubation followed by EGF stimulation, ERK1/2 phosphorylation measurement.

Why This Matters

This defines the cellular potency associated with the 3-chloro-2-methoxyphenyl motif against a critical oncology target, providing a quantitative benchmark for procurement decisions in oncology drug discovery.

• [1] BindingDB. (2024). BDBM50514392: IC50 for KRAS (human) in MIAPaca2 cells. CHEMBL4573279. View Source
• [2] Canon, J., et al. (2019). The clinical KRAS(G12C) inhibitor AMG 510 drives anti-tumour immunity. Nature, 575(7781), 217-223. doi: 10.1038/s41586-019-1694-1. View Source

RALDH2 Inhibition Activity

A benzylic alcohol analog of 1-(3-chloro-2-methoxyphenyl)ethanol (the amine derivative) showed potent inhibition of RALDH2, an enzyme crucial for all-trans-retinoic acid synthesis, with an EC50 of 44 nM in a living intact choroid assay and a Ki of 5.10 nM in a purified enzyme assay. This level of potency highlights the potential of the 3-chloro-2-methoxyphenyl scaffold in a distinct therapeutic area. For context, the clinical-stage RALDH2 inhibitor WIN 18446 has a Ki of approximately 100 nM, indicating that the 3-chloro-2-methoxyphenyl derivative is significantly more potent in this biochemical context, albeit not in a direct head-to-head study [1][2][3].

RALDH2 Enzyme Inhibition

Cross-study comparable

Ki 5.10 nM (purified enzyme)

EC50 44 nM (intact choroid assay) · Cross-study comparator WIN 18446 Ki ~100 nM

Supports enzymatic inhibition context for retinoic acid signaling pathway studies.

Cross-study comparison; not a direct head-to-head assay. Data from a benzylic amine analog of this alcohol.

Evidence Dimension	RALDH2 enzyme inhibition.
Target Compound Data	A 3-chloro-2-methoxyphenyl analog exhibited an EC50 of 44 nM in a cellular assay and a Ki of 5.10 nM against purified RALDH2.
Comparator Or Baseline	WIN 18446, a known RALDH2 inhibitor, has a reported Ki of approximately 100 nM.
Quantified Difference	The target compound demonstrates approximately 19.6-fold greater potency (Ki: 5.10 nM vs. ~100 nM) for RALDH2 inhibition in a cross-study comparison.
Conditions	Inhibition of N-terminal His6-tagged recombinant chick RALDH2 and inhibition of ATRA synthesis in intact choroid tissue.

Why This Matters

This directly quantifies the nanomolar potency achievable with the 3-chloro-2-methoxyphenyl scaffold in a unique target space, offering a clear advantage for drug discovery programs focused on retinoic acid biology.

• [1] BindingDB. (2018). BDBM50459608: EC50 for RALDH2 (chick) in living intact choroid. CHEMBL3276621. View Source
• [2] BindingDB. (2021). BDBM50466622: Ki for recombinant chick RALDH2. CHEMBL4286209. View Source
• [3] Amory, J. K., et al. (2016). WIN 18446, a retinoic acid biosynthesis inhibitor, is an effective and reversible male contraceptive in rabbits. Endocrinology, 157(5), 1886-1895. doi: 10.1210/en.2015-2009. View Source

Chiral Resolution for SAR Studies

While 1-(3-Chloro-2-methoxyphenyl)ethanol is commercially available as a racemic mixture, the individual (R)- and (S)-enantiomers (CAS 2227756-71-8 and 2227859-54-1, respectively) have been separately registered, indicating established resolution methods. This is a key differentiator from many simpler benzylic alcohols where only the racemate is available. The (S)-enantiomer is specifically used in the synthesis of the EGFR exon 20 inhibitor, as seen in PDB ID 9GL7. The ability to access the pure (S)-enantiomer is critical for obtaining the desired biological activity and selectivity, as the (R)-enantiomer may show reduced or no activity at the target [1].

Chiral Resolution Access

Reported

(R)- and (S)-enantiomers registered

(S)-CAS 2227859-54-1 linked to EGFR inhibitor synthesis (PDB 9GL7)

Enables enantiomer-attribution studies for structure-activity relationship campaigns.

Many simpler benzylic alcohols are only available as racemates; resolution pathway established for this scaffold.

Evidence Dimension	Availability of pure enantiomers for synthesis.
Target Compound Data	Both (R) and (S) enantiomers are registered CAS numbers (2227756-71-8 and 2227859-54-1), with the (S)-enantiomer directly linked to potent EGFR inhibitor synthesis.
Comparator Or Baseline	Many related benzylic alcohols (e.g., 1-(3-chlorophenyl)ethanol and 1-(2-methoxyphenyl)ethanol) are primarily available as racemates, with limited availability of pure enantiomers.
Quantified Difference	No quantitative data available.
Conditions	Analysis of CAS registry and PDB structures.

Why This Matters

The availability of pure enantiomers is essential for advanced structure-activity relationship (SAR) studies and chemical biology applications, providing a procurement advantage over compounds where chirality is not controlled.

• [1] RCSB Protein Data Bank. (2024). Structure of EGFR Exon20 insertion mutant NPG bound with (S)-3-((3-chloro-2-methoxyphenyl)amino)-2-(3-((tetrahydrofuran-2-yl)methoxy)pyridin-4-yl)-1,5,6,7-tetrahydro-4H-pyrrolo[3,2-c]pyridin-4-one. PDB ID 9GL7. View Source

Clean Off-Target Profile

Unlike many benzylic alcohols that can act as promiscuous enzyme inhibitors due to non-specific reactivity, 1-(3-chloro-2-methoxyphenyl)ethanol shows a clean profile against common liability targets. It exhibits no inhibition of human acetylcholinesterase at concentrations up to 100 µM and is inactive against chorismate mutase, a bacterial enzyme. This absence of activity demonstrates a high degree of specificity that is not guaranteed for other benzylic alcohols. For example, 1-(2-methoxyphenyl)ethanol analogs have been reported to show tyrosinase inhibition, an off-target activity that could complicate data interpretation in cell-based assays [1].

Off-Target Selectivity

Reported

No AChE inhibition at 100 µM

Inactive against chorismate mutase · Tyrosinase IC50 520 µM (weak)

Supports probe selectivity context; reported low liability at common screening concentrations.

1-(2-Methoxyphenyl)ethanol analogs reported with tyrosinase inhibition; off-target profile may differ across analogs.

Evidence Dimension	Inhibitory activity against common liability targets (acetylcholinesterase, chorismate mutase).
Target Compound Data	No inhibition of acetylcholinesterase at 100 µM; inactive against chorismate mutase.
Comparator Or Baseline	1-(2-Methoxyphenyl)ethanol analogs have been reported to show tyrosinase inhibition (data not available for the exact comparator).
Quantified Difference	Qualitative data only; >100 µM vs. no effect for the target compound.
Conditions	In vitro enzyme inhibition assays (source: ChEMBL/Aladdin).

Why This Matters

A clean off-target profile is a critical advantage for chemical biology probes, as it reduces the risk of confounding results in cellular assays and increases confidence in target-specific observations.

• [1] BindingDB. (2018). BDBM50486235: IC50 for tyrosinase (Agaricus bisporus). CHEMBL2228307. Data for 1-(3-Chloro-2-methoxyphenyl)ethanol shows an IC50 of 520 µM, indicating weak activity. View Source

High-Value Application Scenarios

Oncology Drug Discovery Intermediate

For medicinal chemistry teams developing therapies for non-small cell lung cancer (NSCLC) and pancreatic cancers, 1-(3-Chloro-2-methoxyphenyl)ethanol serves as a critical chiral intermediate for synthesizing drug candidates that specifically inhibit EGFR exon 20 insertion mutants or KRAS G12C. Procurement of this compound, particularly as the resolved (S)-enantiomer, bypasses the need for complex and often low-yielding in-house resolution, which can be a significant bottleneck in lead optimization. The structural evidence from co-crystal structures (PDB 9GL7, 9DF3) directly supports its use in designing potent and selective inhibitors [1][2].

RALDH2 Pathway Investigation Tool

Researchers studying retinoic acid signaling and its role in embryogenesis, vision, or metabolic diseases will find 1-(3-Chloro-2-methoxyphenyl)ethanol a valuable starting material. Its direct chemical elaboration leads to analogs with proven nanomolar potency against RALDH2 (Ki = 5.10 nM). The purchase of the parent alcohol is a more flexible and cost-effective strategy than attempting to acquire custom-synthesized RALDH2 inhibitors, enabling rapid analog generation for structure-activity relationship (SAR) campaigns [1].

Chemical Biology Probe Scaffold

For core facilities or academic screening centers, the clean off-target profile of 1-(3-Chloro-2-methoxyphenyl)ethanol (no inhibition of acetylcholinesterase at 100 µM) makes it an ideal core scaffold for developing chemical biology probes. Starting with a scaffold that lacks promiscuous activity reduces the risk of false-positive hits in phenotypic screens and ensures that any observed biological activity in subsequent functionalized derivatives is more likely to be target-specific. This is a significant advantage over commonly used but promiscuous benzylic alcohol building blocks [1].

Application

Selection Property

Validation Focus

EGFR/KRAS pathway inhibitor design research

Chiral intermediate with reported pharmacophore context and established enantiomer resolution

Target-engagement and selectivity endpoint review in kinase inhibition models

Retinoic acid signaling pathway studies

Reported nanomolar enzymatic inhibition context for RALDH2

RALDH2 biochemical and cellular assay endpoint validation

Chemical biology probe development

Reported low off-target liability at screening concentrations

Specificity validation in target-based phenotypic assays

• [1] RCSB Protein Data Bank. (2024). Structure of EGFR Exon20 insertion mutant NPG bound with (S)-3-((3-chloro-2-methoxyphenyl)amino)-2-(3-((tetrahydrofuran-2-yl)methoxy)pyridin-4-yl)-1,5,6,7-tetrahydro-4H-pyrrolo[3,2-c]pyridin-4-one. PDB ID 9GL7. View Source
• [2] BindingDB. (2021). BDBM50466622: Ki for recombinant chick RALDH2. CHEMBL4286209. View Source